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Introduction

Myelin Basic Protein (MBP) is a major protein component of the myelin sheath in the central
nervous system (CNS), crucial for its structure and stability.[1] In the context of autoimmune
diseases, specific fragments of MBP can be recognized by the immune system, triggering an
inflammatory response. The N-terminal acetylated peptide fragment, Ac1-9, is a primary
immunodominant epitope in the murine model of multiple sclerosis (MS), known as
Experimental Autoimmune Encephalomyelitis (EAE).[2][3] This peptide, when presented by the
class 1l Major Histocompatibility Complex (MHC) molecule I-Au, activates pathogenic T cells,
initiating a cascade of events leading to demyelination and neuroinflammation.[4][5]
Understanding the precise structure, sequence, and interactions of Ac1-9 is fundamental for
developing targeted therapeutics for MS and other autoimmune disorders.[6][7] This guide
provides a detailed technical overview of the Ac1-9 peptide, its structural characteristics, and
the experimental protocols used for its study.

Sequence and Physicochemical Properties

The native Ac1-9 peptide corresponds to the first nine amino acids of the N-terminus of murine
MBP, with an acetylated N-terminus. A widely studied analog, Ac1-9(4Y), incorporates a

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15598555#bc-rfq
https://www.biosynth.com/category/myelin-basic-protein-mbp-peptides
https://www.medchemexpress.com/mbp-ac1-9.html
https://pubmed.ncbi.nlm.nih.gov/9565642/
https://www.medchemexpress.com/mbp-ac1-9-4y.html
https://www.researchgate.net/figure/Interactions-of-MBP-Ac1-9-with-I-Au-MBP-Ac1-9-is-shown-in-skeleton-bonds-thick-lines_fig5_13714111
https://news.osu.edu/peptide-suppresses-multiple-sclerosis-like-disease/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3415220/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

substitution of Lysine (K) for Tyrosine (Y) at position 4. This single amino acid change

dramatically increases the peptide's binding affinity for the MHC molecule, creating a

"superagonist” ligand that is invaluable for immunological studies.[8]

Property

Native MBP Ac1-9

MBP Ac1-9(4Y)
Analog

Reference(s)

Sequence

Ac-Ala-Ser-GIn-Lys-
Arg-Pro-Ser-GIn-Arg-
NH2

Ac-Ala-Ser-GIn-Tyr-
Arg-Pro-Ser-GIn-Arg-
NH2

[8]19]

One-Letter Code

Ac-ASQKRPSQR-
NH2

Ac-ASQYRPSQR-
NH2

[8][9]

Modification

N-terminal Acetylation,

C-terminal Amidation

N-terminal Acetylation,

C-terminal Amidation

[8]1°]

Molecular Weight

~1132.25 g/mol

~1133.22 g/mol

[8]

Key Binding Residue

Lysine at position 4
(Lys4)

Tyrosine at position 4
(Tyrd)

[3]19]

MHC Binding Affinity

Low / Unstable

High (>1,000-fold

increase over native)

[3](8]

Biological Activity

Induces T cell immune
response in the EAE

model

Potent activator of
specific T cell

receptors

[2]14]

Structural Characteristics: The Ac1-9/I-Au Complex

X-ray crystallography and molecular modeling studies have revealed that the binding of Ac1-9

to the I-Au MHC molecule is unconventional.[3][9] Unlike typical peptide-MHC interactions

where the peptide spans the full length of the binding cleft, Ac1-9 occupies only the C-terminal

portion of the groove.[9]

The key anchor residue for the native peptide is Lysine at position 4 (P4), which inserts into the

P6 pocket of the I-Au molecule.[3][9] This interaction is unusual because the P6 pocket is

predominantly hydrophobic, making the burial of a charged lysine sidechain energetically
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unfavorable and contributing to the complex's instability.[3] The N-terminal region of the MHC
peptide-binding cleft remains unoccupied.[9] This unique binding mode is thought to be a
reason why T cells autoreactive to this self-peptide may escape central tolerance.[8]
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Binding of Ac1-9 peptide within the I-Au MHC cleft.
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Antigen Presenting Cell (APC)

MHC-II + Ac1-9 CD80/CD86 Simplified signaling pathway of T-cell activation by MBP Ac1-9.

Signal 1 Signal 2
(Antigen Recognition) |(Co-stimulation)

CD4+ T Cell

Signal Transduction
(e.g., NF-kB, AP-1)

Leads to

T-Cell Proliferation &

Cytokine Production
(IL-17, IFN-y)
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ot General experimental workflow for Ac1-9 peptide production.

Peptide Synthesis (SPPS)

2. Cleavage from Resin
& Deprotection

Crude Peptide

3. Purification
(RP-HPLC)

4. Lyophilization

5. Quality Control
(Mass Spec, Analytical HPLC)

Pure Acl1-9 Peptide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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